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Compound of Interest

Compound Name: Daledalin Tosylate

Cat. No.: B1669779

Daledalin Tosylate, a compound synthesized in the early 1970s, was investigated as an
antidepressant but was ultimately never brought to market[1][2][3]. Its primary mechanism of
action is the selective inhibition of norepinephrine reuptake, with negligible effects on serotonin
and dopamine transporters[1][4]. While its potential as an antidepressant was explored in
clinical trials, a significant body of public-domain research detailing its use in cell culture
experiments is not available.

Our comprehensive search of scientific literature and databases did not yield specific protocols,
guantitative data such as IC50 values in various cell lines, or detailed intracellular signaling
pathways affected by Daledalin Tosylate in a cell culture context. Although some chemical
suppliers list the compound for research purposes, including cell culture applications, they do
not provide specific experimental data or methodologies.

Due to the scarcity of published research on the in vitro applications of Daledalin Tosylate, it is
not possible to provide detailed application notes, experimental protocols, or a summary of
guantitative data as requested.

General Information on Daledalin Tosylate
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Property Information
Compound Name Daledalin Tosylate
Synonyms UK-3557-15

] ] Selective Norepinephrine Reuptake Inhibitor
Mechanism of Action

(NRI)
Original Indication Depression (investigational)
Marketing Status Never marketed

Putative Signaling Pathway

Given that Daledalin Tosylate is a selective norepinephrine reuptake inhibitor, its primary
effect at the cellular level in a relevant model (e.g., neuronal cells) would be to increase the
extracellular concentration of norepinephrine. This would, in turn, lead to the enhanced
activation of adrenergic receptors on postsynaptic cells. The downstream signaling would
depend on the specific adrenergic receptor subtypes expressed by the cells.

Below is a generalized representation of a potential signaling pathway initiated by

norepinephrine.
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Caption: Generalized mechanism of Daledalin Tosylate action.

Experimental Workflow Conceptualization

Should a researcher wish to investigate the effects of Daledalin Tosylate in a cell culture
system, a general workflow could be conceptualized. This would involve standard assays to
determine cytotoxicity and any specific biological effects.
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Caption: Conceptual workflow for in vitro Daledalin Tosylate studies.

Without published data, any researcher using Daledalin Tosylate in cell culture experiments
would need to perform initial dose-response studies to determine the optimal concentration
range and to assess cytotoxicity in their specific cell model. The selection of assays would be
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guided by the experimental question, likely focusing on the consequences of norepinephrine
signaling in the chosen cellular context.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.
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